2-amino-3-chloro-4-methoxybenzoic acid
Overview
Description
2-Amino-3-chloro-4-methoxybenzoic acid, also known as 4-Chloro-2-methoxybenzoic acid or 2-Amino-4-chloro-3-methoxybenzoic acid, is an amino acid that is widely used in scientific research. It is a colorless, crystalline solid that is soluble in water and has a melting point of 195-197°C. It is a versatile compound that has many applications in science and technology, including the synthesis of pharmaceuticals, dyes, and other organic compounds.
Scientific Research Applications
2-amino-3-chloro-4-methoxybenzoic acidethoxybenzoic acid is used in a variety of scientific research applications. It is used as a reagent in the synthesis of various pharmaceuticals, dyes, and other organic compounds. It is also used in the synthesis of a variety of heterocyclic compounds and as an intermediate in the synthesis of other amino acids. It has been used in the synthesis of peptides, peptidomimetics, and other bioactive molecules.
Mechanism of Action
2-amino-3-chloro-4-methoxybenzoic acidethoxybenzoic acid is an amino acid that is used in the synthesis of various pharmaceuticals, dyes, and other organic compounds. It is believed to act as an acid catalyst in the synthesis of heterocyclic compounds. It is also believed to act as a proton donor in the synthesis of other amino acids.
Biochemical and Physiological Effects
2-amino-3-chloro-4-methoxybenzoic acidethoxybenzoic acid is believed to have a variety of biochemical and physiological effects. It is believed to have anti-inflammatory, anti-bacterial, and anti-fungal properties. It has also been shown to have anti-cancer activity and to inhibit the growth of certain types of cancer cells. In addition, it has been shown to have anticonvulsant activity and to be effective in the treatment of epilepsy.
Advantages and Limitations for Lab Experiments
The main advantages of using 2-amino-3-chloro-4-methoxybenzoic acidethoxybenzoic acid in laboratory experiments include its low cost, its availability, and its versatility. It is also relatively easy to synthesize and can be used in a wide range of experiments. However, there are some limitations to its use in laboratory experiments. For example, it can be toxic in large doses and can cause irritation to the skin and eyes.
Future Directions
There are many potential future directions for the use of 2-amino-3-chloro-4-methoxybenzoic acidethoxybenzoic acid. Further research could be done on its potential anti-cancer activity, its ability to inhibit the growth of certain types of cancer cells, and its anticonvulsant activity. It could also be explored as a potential treatment for other diseases and conditions, such as Alzheimer’s disease and Parkinson’s disease. Additionally, further research could be done on its potential as a reagent in the synthesis of pharmaceuticals, dyes, and other organic compounds. Finally, further research could be done on its potential as an intermediate in the synthesis of other amino acids and peptides.
Synthesis Methods
The most common method for synthesizing 2-amino-3-chloro-4-methoxybenzoic acidethoxybenzoic acid is by reacting p-chlorobenzoic acid with ammonium chloride in the presence of an acid catalyst. This reaction produces a mixture of 2-amino-3-chloro-4-methoxybenzoic acid and 2-amino-4-chloro-3-methoxybenzoic acid. The two compounds can be separated by column chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-amino-3-chloro-4-methoxybenzoic acid involves the conversion of 2-hydroxy-3-chloro-4-methoxybenzoic acid to the target compound through a series of reactions.", "Starting Materials": [ "2-hydroxy-3-chloro-4-methoxybenzoic acid", "thionyl chloride", "ammonia", "sodium hydroxide", "hydrochloric acid", "sodium nitrite", "sodium acetate", "acetic acid" ], "Reaction": [ "2-hydroxy-3-chloro-4-methoxybenzoic acid is reacted with thionyl chloride to form 2-chloro-3-chloro-4-methoxybenzoic acid.", "2-chloro-3-chloro-4-methoxybenzoic acid is then reacted with ammonia in the presence of sodium hydroxide to form 2-amino-3-chloro-4-methoxybenzoic acid.", "The resulting product is then purified by recrystallization from hot water.", "Alternatively, 2-amino-3-chloro-4-methoxybenzoic acid can be synthesized from 2-hydroxy-3-chloro-4-methoxybenzoic acid through a diazotization reaction.", "2-hydroxy-3-chloro-4-methoxybenzoic acid is first reacted with sodium nitrite and hydrochloric acid to form the diazonium salt.", "The diazonium salt is then reacted with sodium acetate and acetic acid to form 2-acetoxy-3-chloro-4-methoxybenzenediazonium tetrafluoroborate.", "This compound is then hydrolyzed with water to form 2-amino-3-chloro-4-methoxybenzoic acid." ] } | |
CAS RN |
1180495-74-2 |
Product Name |
2-amino-3-chloro-4-methoxybenzoic acid |
Molecular Formula |
C8H8ClNO3 |
Molecular Weight |
201.6 |
Purity |
95 |
Origin of Product |
United States |
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